Cas no 1021244-79-0 (2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide)
1021244-79-0 structure
Product Name:2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
CAS No:1021244-79-0
MF:C12H19N3O
MW:221.298762559891
CID:1078510
PubChem ID:43199948
Update Time:2025-04-20
2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties
Names and Identifiers
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- 2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
- 2-(Butyl(methyl)amino)-N'-hydroxybenzimidamide
- 2-[butyl(methyl)amino]-N'-hydroxybenzene-1-carboximidamide
- AKOS000261390
- 1021244-79-0
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- MDL: MFCD11155669
- Inchi: 1S/C12H19N3O/c1-3-4-9-15(2)11-8-6-5-7-10(11)12(13)14-16/h5-8,16H,3-4,9H2,1-2H3,(H2,13,14)
- InChI Key: IBNWCZXWPRXPMK-UHFFFAOYSA-N
- SMILES: O/N=C(/C1C=CC=CC=1N(C)CCCC)\N
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.8Ų
2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Wan Lab Chip, 2020,20, 4528-4538
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